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Compound of Interest

Compound Name: Palmitoyl serinol-d5

Cat. No.: B12396637

Essential Safety and Handling Guide for
Palmitoyl serinol-d5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Palmitoyl serinol-d5. The following procedures are
designed to ensure the safe handling, storage, and disposal of this compound, minimizing risk
and ensuring laboratory safety.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Palmitoyl serinol-d5 should be handled with care, as it may be harmful if inhaled, swallowed,
or absorbed through the skin, and it may cause eye, skin, and respiratory tract irritation[1]. The
non-deuterated form, Palmitoyl serinol, has been classified as harmful if swallowed and very
toxic to aquatic life with long-lasting effects[2]. Therefore, a comprehensive approach to
personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Purpose

Eye Protection

Safety glasses with side-
shields conforming to NIOSH
(US) or EN 166 (EU)
standards[1].

To protect eyes from dust and

potential splashes.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or butyl rubber)[3]

[4].

To prevent skin contact and

absorption.

Body Protection

A laboratory coat or impervious
clothing[2].

To protect skin from accidental

spills.

Respiratory Protection

A NIOSH-approved respirator
is recommended if working
outside of a fume hood or if
dust/aerosols may be
generated. A full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges is a suitable

option[1].

To prevent inhalation of the

compound.

Il. Quantitative Data Summary

The following table summarizes the key quantitative and physical data for Palmitoyl serinol.

Data for the d5 variant is expected to be similar.
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Property Value Source
Molecular Formula C19H34D5N0O3

Molecular Weight 334.55 g/mol

Appearance Crystalline solid[5] Cayman Chemical

Cayman Chemical, DC
Storage Temperature -20°CJ[2][5] ]
Chemicals

Purity >95%[5] Cayman Chemical

- Slightly soluble in )
Solubility ) ) Cayman Chemical
dimethylformamide[5].

lll. Step-by-Step Operational Plan

1.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.
Wear appropriate PPE (lab coat, gloves, safety glasses) during inspection and handling.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area at
-20°C[2][5].

Keep away from strong oxidizing agents[1].
. Handling and Weighing:

All handling of Palmitoyl serinol-d5 powder should be conducted in a certified chemical
fume hood to avoid inhalation of dust[1].

Before handling, ensure all necessary PPE is correctly worn.
Use a dedicated, clean spatula and weighing vessel.

To minimize dust formation, handle the powder gently.
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After weighing, securely close the container and clean the weighing area and any equipment
used.

. Solution Preparation:

Palmitoyl serinol-d5 is slightly soluble in dimethylformamide[5].
When dissolving the compound, add the solvent slowly to the powder to avoid splashing.
If necessary, purge the solvent with an inert gas before preparing the stock solution[5].

Clearly label the solution with the compound name, concentration, solvent, and date of
preparation.

IV. Disposal Plan

Waste Compound and Contaminated Materials: Dispose of unused Palmitoyl serinol-d5
and any materials contaminated with it (e.g., pipette tips, gloves, weighing paper) as
hazardous chemical waste.

Containers: Empty containers should be rinsed with an appropriate solvent, and the rinsate
collected as hazardous waste. Dispose of the rinsed container according to institutional
guidelines.

Compliance: All waste disposal must be carried out in accordance with local, state, and
federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidance.

V. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Palmitoyl

serinol-d5.
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Caption: Workflow for Safe Handling of Palmitoyl serinol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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